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Compound of Interest

Compound Name: omega-Conotoxin gvia

CAS No.: 92078-76-7

Cat. No.: B1627275

Get Quote

Application Notes and Protocols for ω-
Conotoxin GVIA
For Researchers, Scientists, and Drug Development Professionals

Introduction
ω-Conotoxin GVIA is a 27-amino acid peptide neurotoxin originally isolated from the venom of

the marine cone snail, Conus geographus. It is a highly selective and potent blocker of N-type

(Cav2.2) voltage-gated calcium channels, which are crucial for neuronal signaling and

neurotransmitter release.[1][2] This property makes ω-Conotoxin GVIA an invaluable tool in

neuroscience research for isolating and studying the function of N-type calcium channels and

their role in various physiological and pathological processes, including pain perception.[2][3]

These application notes provide detailed protocols for the use of ω-Conotoxin GVIA in key

experimental paradigms.
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ω-Conotoxin GVIA exerts its inhibitory effect by binding to the external pore of the α1B subunit

of the N-type voltage-gated calcium channel.[4] This binding physically occludes the channel,

preventing the influx of Ca2+ ions into the presynaptic terminal upon depolarization. The

reduction in intracellular calcium concentration directly inhibits the fusion of synaptic vesicles

with the presynaptic membrane, thereby blocking neurotransmitter release.[5][6] The binding of

ω-Conotoxin GVIA is considered to be virtually irreversible under normal physiological

conditions, leading to a long-lasting blockade of N-type calcium channels.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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